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Compound of Interest

Compound Name: 3,4-Dimethylpentanal

Cat. No.: B100440

Physical Properties of 3,4-Dimethylpentanal: A
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the key physical properties of 3,4-
Dimethylpentanal (CAS No. 19353-21-0), a branched-chain aldehyde. The data presented
herein is critical for professionals engaged in chemical synthesis, formulation development, and
materials science, where precise physical characteristics are essential for experimental design
and process optimization.

Core Physical Properties

The boiling point and density are fundamental physical constants that dictate the behavior of a
substance under various conditions. For 3,4-Dimethylpentanal, these properties are well-
defined.

Physical Property Value Conditions
Boiling Point 134.5°C At 760 mmHg
Density 0.803 g/cm? Not Specified

Table 1: Key Physical Properties of 3,4-Dimethylpentanal.[1]
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Experimental Considerations

The determination of boiling point and density for a chemical compound like 3,4-
Dimethylpentanal typically involves standardized experimental protocols.

Boiling Point Determination: The boiling point of 134.5°C at standard atmospheric pressure
(760 mmHg) is likely determined through distillation.[1] This method involves heating the liquid
in a distillation apparatus equipped with a thermometer to measure the temperature at which
the vapor pressure of the liquid equals the surrounding atmospheric pressure, resulting in
vigorous boiling. Accurate pressure measurement is crucial as boiling point is pressure-
dependent.

Density Measurement: The density value of 0.803 g/cm? is typically determined using a
pycnometer or a digital density meter.[1] These instruments allow for a precise measurement of
the mass of a known volume of the substance at a specific temperature. While the temperature
for this reported density is not specified, such measurements are commonly performed at a
standard temperature, such as 20°C or 25°C.

Logical Relationship of Properties

The following diagram illustrates the direct association between the chemical entity, 3,4-
Dimethylpentanal, and its experimentally determined physical properties.
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Figure 1: Relationship between 3,4-Dimethylpentanal and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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